Cas no 1918146-62-9 (ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate)

• Product Name: ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate
• CAS No: 1918146-62-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5104401
• Update Time: 2026-03-03

ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C8H14O3/c1-2-11-8(10)7-3-6(4-7)5-9/h6-7,9H,2-5H2,1H3/t6-,7-
• InChI Key： MZSYECJIYVQOQK-LJGSYFOKSA-N
• SMILES： [C@@H]1(C(OCC)=O)C[C@@H](CO)C1

Additional information on ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate

Ethyl Trans-3-(Hydroxymethyl)cyclobutane-1-carboxylate (CAS No. 1918146-62-9): An Overview of Its Structure, Properties, and Applications

Ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate (CAS No. 1918146-62-9) is a cyclic ester compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring and a hydroxymethyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate is defined by its cyclobutane core, which is a four-membered ring with high ring strain. The presence of the hydroxymethyl group at the 3-position and the carboxylic acid ester at the 1-position imparts specific chemical properties and reactivity to the molecule. The trans configuration of the hydroxymethyl group relative to the ester group is crucial for its stability and reactivity in various chemical transformations.

In terms of physical properties, ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point and melting point are influenced by its molecular structure, particularly the presence of the cyclobutane ring and functional groups.

The chemical reactivity of ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate is notable due to its multiple functional groups. The hydroxymethyl group can undergo various reactions such as oxidation to form aldehydes or ketones, or substitution reactions to introduce different functionalities. The carboxylic acid ester can be hydrolyzed to form the corresponding carboxylic acid or undergo transesterification to produce other esters. These properties make it a versatile building block in synthetic chemistry.

Recent research has focused on the potential applications of ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate in pharmaceutical development. Studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate demonstrated significant inhibition of tumor growth in vitro and in vivo models.

Another area of interest is the use of ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate in the synthesis of chiral molecules. The cyclobutane ring provides a rigid scaffold that can be used to control stereochemistry during synthesis, making it valuable for producing enantiomerically pure compounds. This is particularly important in pharmaceuticals where enantiomeric purity can significantly affect drug efficacy and safety.

The synthesis of ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate typically involves multi-step processes that include ring formation, functional group introduction, and stereochemical control. One common approach involves the cyclization of a linear precursor followed by selective functionalization steps to introduce the hydroxymethyl and carboxylic acid ester groups. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety, while ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound in laboratory settings.

Overall, ethyl trans-3-(hydroxymethyl)cyclobutane-1-carboxylate (CAS No. 1918146-62-9) represents an important compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and chemical properties make it a valuable intermediate for developing new bioactive molecules and drugs with potential therapeutic benefits.